Cas no 2229400-65-9 (5-(2-bromo-5-chlorophenyl)-1,3-oxazol-2-amine)

• Product Name: 5-(2-bromo-5-chlorophenyl)-1,3-oxazol-2-amine
• CAS No: 2229400-65-9
• MF: C₉H₆BrClN₂O
• MW: 273.513740062714
• CID: 6037085
• PubChem ID: 165797543
• Update Time: 2025-10-28

5-(2-bromo-5-chlorophenyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromo-5-chlorophenyl)-1,3-oxazol-2-amine
• EN300-1909001
• 2229400-65-9

• Inchi： 1S/C9H6BrClN2O/c10-7-2-1-5(11)3-6(7)8-4-13-9(12)14-8/h1-4H,(H2,12,13)
• InChI Key： GKURKDYVOSZZID-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C1=CN=C(N)O1)Cl

Computed Properties

• Exact Mass: 271.93520g/mol
• Monoisotopic Mass: 271.93520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52Ų

Additional information on 5-(2-bromo-5-chlorophenyl)-1,3-oxazol-2-amine

Comprehensive Overview of 5-(2-bromo-5-chlorophenyl)-1,3-oxazol-2-amine (CAS No. 2229400-65-9)

The compound 5-(2-bromo-5-chlorophenyl)-1,3-oxazol-2-amine (CAS No. 2229400-65-9) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a bromine and chlorine substituted phenyl ring attached to an oxazole core, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its ability to interact with various biological targets.

In recent years, the demand for halogenated heterocycles like 5-(2-bromo-5-chlorophenyl)-1,3-oxazol-2-amine has surged due to their versatility in medicinal chemistry. The presence of both bromo and chloro substituents enhances the compound's reactivity, making it a valuable intermediate for Suzuki-Miyaura cross-coupling and other palladium-catalyzed reactions. This aligns with the growing trend of green chemistry and sustainable synthesis methods, which prioritize efficiency and minimal environmental impact.

From a pharmacological perspective, the oxazole moiety in 5-(2-bromo-5-chlorophenyl)-1,3-oxazol-2-amine is of particular interest. Oxazole derivatives are known for their broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This has led to increased searches for "oxazole-based drug candidates" and "halogenated phenyl oxazole derivatives" in scientific databases, reflecting the compound's relevance in modern drug development.

The synthesis of 5-(2-bromo-5-chlorophenyl)-1,3-oxazol-2-amine typically involves multi-step organic reactions, starting from readily available 2-bromo-5-chlorobenzaldehyde. Optimizing the yield and purity of this compound is a key focus area, as evidenced by frequent queries about "synthetic routes for bromo-chloro oxazole amines" and "purification techniques for halogenated heterocycles." Advances in chromatography and crystallization methods have significantly improved the accessibility of high-quality batches for research purposes.

Beyond pharmaceuticals, 5-(2-bromo-5-chlorophenyl)-1,3-oxazol-2-amine has potential applications in materials science. Its robust aromatic system and electron-withdrawing halogen atoms make it a candidate for developing organic semiconductors and photoactive materials. This aligns with the rising interest in "organic electronic materials" and "small molecule optoelectronics," as researchers explore alternatives to traditional silicon-based technologies.

Quality control and analytical characterization are critical for 5-(2-bromo-5-chlorophenyl)-1,3-oxazol-2-amine. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its identity and purity. The compound's stability under various storage conditions is another frequently discussed topic, with many studies focusing on "long-term stability of halogenated oxazoles" and "degradation pathways of amine-functionalized heterocycles."

In conclusion, 5-(2-bromo-5-chlorophenyl)-1,3-oxazol-2-amine (CAS No. 2229400-65-9) represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its multifaceted applications—from drug discovery to advanced materials—highlight the importance of continued research into halogenated heterocyclic compounds. As the scientific community seeks answers to questions like "how to modify oxazole rings for enhanced bioactivity" or "what are the latest advances in heterocyclic synthesis," this compound will undoubtedly remain at the forefront of innovation.